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Compound of Interest

Compound Name:
3-(4-Bromophenoxy)propanoic

acid

Cat. No.: B184923 Get Quote

This technical guide provides a detailed overview of the molecular structure, and physico-

chemical properties of 3-(4-Bromophenoxy)propanoic acid. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis. This

document presents key quantitative data in a structured format, outlines a relevant

experimental protocol, and includes visualizations of the molecular structure and a

representative experimental workflow.

Core Compound Properties
3-(4-Bromophenoxy)propanoic acid is a substituted aromatic carboxylic acid. Its core

structure consists of a brominated phenyl ring linked to a propanoic acid moiety through an

ether bond. This compound is distinct from the similarly named 3-(4-bromophenyl)propanoic

acid, which lacks the ether oxygen atom and consequently has a different molecular formula

and weight.

A summary of the key quantitative data for 3-(4-Bromophenoxy)propanoic acid is presented

in the table below.
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Property Data

Molecular Formula C₉H₉BrO₃

Molecular Weight 245.07 g/mol

Appearance White to off-white solid

Molecular Structure
The molecular structure of 3-(4-Bromophenoxy)propanoic acid is depicted in the following

diagram, generated using the DOT language.
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Molecular structure of 3-(4-Bromophenoxy)propanoic acid.
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Experimental Protocols
While specific biological activity or signaling pathway studies for 3-(4-
Bromophenoxy)propanoic acid are not readily available in the public domain, a standard

experimental protocol for its purification via crystallization has been documented.[1]

Purification by Crystallization

This protocol outlines a general procedure for the purification of 3-(4-
Bromophenoxy)propanoic acid based on reported crystallization methods.

Objective: To purify crude 3-(4-Bromophenoxy)propanoic acid by removing impurities.

Materials:

Crude 3-(4-Bromophenoxy)propanoic acid

Solvent: Ethanol, Methanol, or a mixture of Benzene and Hexane

Erlenmeyer flask

Heating plate with magnetic stirrer

Stir bar

Buchner funnel and filter paper

Vacuum flask

Ice bath

Procedure:

Dissolution: Place the crude 3-(4-Bromophenoxy)propanoic acid in an Erlenmeyer flask

with a stir bar. Add a minimal amount of the chosen solvent (Ethanol, Methanol, or

Benzene/Hexane) at room temperature.
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Heating: Gently heat the mixture on a heating plate while stirring to dissolve the solid. If the

solid does not dissolve completely, add small increments of the solvent until a clear solution

is obtained. Avoid adding excess solvent.

Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to

room temperature. The cooling rate can influence crystal size; slower cooling generally yields

larger crystals. Once at room temperature, place the flask in an ice bath to maximize crystal

formation.

Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining

impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

The workflow for this purification process is illustrated below.
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Crude 3-(4-Bromophenoxy)propanoic acid

Dissolve in minimal hot solvent
(e.g., Ethanol, Methanol)

Slowly cool to room temperature

Further cool in an ice bath

Isolate crystals by vacuum filtration

Wash crystals with ice-cold solvent

Dry crystals under vacuum

Purified 3-(4-Bromophenoxy)propanoic acid
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Workflow for the purification of 3-(4-Bromophenoxy)propanoic acid.

Logical Workflow for Compound Screening
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In the absence of specific signaling pathway data for 3-(4-Bromophenoxy)propanoic acid,

the following diagram illustrates a generalized logical workflow for the screening of a novel

chemical entity in a drug discovery context. This provides a conceptual framework for how a

compound like this might be evaluated.
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Generalized workflow for new chemical entity screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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